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Compound of Interest

Compound Name: (S)-1-Benzylpyrrolidin-3-ol

cat. No.: B008672

An In-depth Technical Guide to the Physicochemical Properties of (S)-1-Benzylpyrrolidin-3-ol

Introduction

(S)-1-Benzylpyrrolidin-3-ol, a chiral pyrrolidine derivative, is a significant building block in
synthetic organic chemistry. Its structural motif is found in various biologically active
compounds and pharmaceuticals. A thorough understanding of its physicochemical properties,
particularly its boiling point, is crucial for its purification, handling, and application in complex
synthetic pathways. This guide provides a comprehensive overview of the boiling point and

other key physical characteristics of (S)-1-Benzylpyrrolidin-3-ol, complete with experimental
protocols for its determination.

Data Presentation: Physicochemical Properties

The quantitative physical and chemical properties of (S)-1-Benzylpyrrolidin-3-ol are
summarized in the table below for easy reference and comparison.
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Property Value

Boiling Point (bp) 115 °C at 0.8 mmHg[1][2][3][4]1[5]

Molecular Formula C11H1sNO[1][3][4][6]

Molecular Weight 177.24 g/mol [1][3][4]

Density 1.07 g/mL at 25 °C[1][2][3]1[4][5]

Refractive Index (n20/D) 1.548[1][2][3][4][5]

Flash Point >110 °C (>230 °F)[2][5][7]

Optical Activity ([a]24/D) -3.7° (c=5 in methanol)[3][4][5]

CAS Number 101385-90-4[1][3][4]

Appearance Clear light yellow to pale brown liquid[5][8][6]

Experimental Protocols: Boiling Point Determination
under Reduced Pressure

The literature value for the boiling point of (S)-1-Benzylpyrrolidin-3-ol is reported at reduced
pressure (115 °C at 0.8 mmHg), indicating that the compound is susceptible to decomposition
at its atmospheric boiling point. Therefore, vacuum distillation is the appropriate method for its
purification and boiling point determination.

Objective: To determine the boiling point of (S)-1-Benzylpyrrolidin-3-ol using a micro-
distillation apparatus under reduced pressure.

Apparatus:

Round-bottom flask (10 mL or 25 mL)

Hickman distillation head

Water-cooled condenser

Thermometer or thermocouple
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e Vacuum pump

e Manometer

o Heating mantle with a magnetic stirrer
» Boiling chips or magnetic stir bar

e Clamps and stands

e Cold trap (recommended)

Procedure:

o Sample Preparation: Place approximately 3-5 mL of (S)-1-Benzylpyrrolidin-3-ol into the
round-bottom flask along with a few boiling chips or a magnetic stir bar to ensure smooth
boiling.

o Apparatus Assembly:

o Assemble the micro-distillation apparatus as illustrated in the workflow diagram below.
Ensure all glass joints are properly greased and sealed to maintain a vacuum.

o Position the thermometer bulb so that the top of the bulb is level with the bottom of the
side arm of the distillation head. This ensures an accurate reading of the vapor
temperature as it enters the condenser.

o Connect the distillation apparatus to a vacuum pump via a cold trap. The cold trap is
essential to protect the pump from corrosive vapors.

o Incorporate a manometer into the system between the cold trap and the pump to monitor
the pressure accurately.

« Distillation Process:
o Turn on the cooling water to the condenser.

o Begin stirring the sample if using a magnetic stirrer.
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o Gradually evacuate the system using the vacuum pump to the desired pressure (e.g., 0.8
mmHg).

o Once the pressure is stable, begin to gently heat the sample in the round-bottom flask
using the heating mantle.

o Increase the temperature slowly until the liquid begins to boil and a ring of refluxing
condensate is observed rising towards the distillation head.

o Data Collection:

o Record the temperature at which the vapor temperature stabilizes while the distillate is
consistently collecting in the Hickman head. This stable temperature is the boiling point at
the recorded pressure.[9]

o ltis crucial to monitor both the temperature and the pressure throughout the distillation, as
fluctuations in pressure will affect the boiling point.

e Shutdown:

o Once the distillation is complete or the desired amount of distillate is collected, remove the
heating mantle and allow the apparatus to cool to room temperature.

o Slowly and carefully vent the system to atmospheric pressure before turning off the
vacuum pump.

o Disassemble the apparatus and collect the purified distillate.

Mandatory Visualization
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Caption: Workflow for Boiling Point Determination Under Reduced Pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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